Cas no 205985-92-8 (2-Ethyl-1,3-thiazolidine-4-carboxylic acid hydrochloride)

• Product Name: 2-Ethyl-1,3-thiazolidine-4-carboxylic acid hydrochloride
• CAS No: 205985-92-8
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• CID: 910098
• PubChem ID: 2724964
• Update Time: 2025-04-19

2-Ethyl-1,3-thiazolidine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4S,2RS)-2-Ethylthiazolidine-4-carboxylic acid
• (4S)-2-ethyl-1,3-thiazolidine-4-carboxylic acid
• (4S)-2-ethylthiazolidine-4-carboxylic acid
• 2-Ethyl-1,3-thiazolidine-4-carboxylic acid hydrochloride
• DTXSID60369302
• 205985-92-8
• SCHEMBL2031241
• (4S,2RS)-2-ethylthiazolidine-4-carboxylic acid, AldrichCPR
• SBB017044
• AKOS024306905

• Inchi： 1S/C6H11NO2S/c1-2-5-7-4(3-10-5)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)/t4-,5?/m1/s1
• InChI Key： RSZVGLFPGDKTDK-CNZKWPKMSA-N
• SMILES： S1C[C@H](C(=O)O)NC1CC

Computed Properties

• Exact Mass: 161.05100
• Monoisotopic Mass: 161.051049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 56.7

Experimental Properties

• Color/Form: White powder
• Density: 1.140 (estimate)
• Melting Point: 158-162 °C
• Boiling Point: 338.2°C at 760 mmHg
• Flash Point: 158.4°C
• Refractive Index: 1.5500 (estimate)
• PSA: 74.63000
• LogP: 0.84090
• Solubility: Soluble in water
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

2-Ethyl-1,3-thiazolidine-4-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-20/21/22-36
• Safety Instruction： 36/37/39-26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)